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Compound of Interest

Compound Name: Trisilylamine

Cat. No.: B1208238 Get Quote

Essential Safety and Handling Guide for
Trisilylamine
Trisilylamine (TSA) is a highly reactive and hazardous organosilicon compound utilized in

various scientific and industrial applications, including as a precursor for silicon nitride or oxide

layers in semiconductor manufacturing.[1] Its handling demands stringent safety protocols due

to its high flammability, violent reactivity with water, and acute toxicity upon inhalation.[2][3][4]

This guide provides essential, step-by-step safety and logistical information for researchers,

scientists, and drug development professionals to ensure the safe handling and disposal of

Trisilylamine.

Hazard Profile and Key Data
Trisilylamine is classified as a highly flammable liquid and vapor that, in contact with water,

releases flammable gases which may ignite spontaneously.[3][5] It is fatal if inhaled and causes

severe skin burns and eye damage.[2][6] The compound also has a notable tendency to

accumulate static charge, which requires careful mitigation during transfer.[2][3][5]
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Property Value

CAS Number 13862-16-3[4]

Molecular Formula H₉NSi₃[2]

Appearance Colorless transparent liquid[6]

Boiling Point 52°C[1][4][6]

Melting Point -106°C[6][7]

Flash Point -48°C[5]

Vapor Pressure 109 mm Hg @ 0°C[3][5]

Relative Density 0.895[3][7]

| Vapor Density (air=1) | 4.46[3][5][7] |

Toxicological Data

Metric Value

Acute Toxicity (Inhalation) Fatal if inhaled[2][3][6]

LC50 (Inhalation, Rat) 439 ppm/1h[2][3]

ATE US (Vapors) 0.500 mg/l/4h[2]

| Health Effects | Causes severe skin burns, serious eye damage, and may cause respiratory

irritation.[2][3][6] |

Personal Protective Equipment (PPE) and
Engineering Controls
Due to the severe hazards associated with Trisilylamine, a comprehensive PPE and

engineering control strategy is mandatory.
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Ventilation: All handling must occur within a certified chemical fume hood with robust exhaust

ventilation.[2][5]

Static Control: All equipment used for transfer and handling (containers, lines, etc.) must be

properly grounded and bonded to dissipate static electricity.[2][3][5]

Safety Equipment: An emergency eyewash station and safety shower must be immediately

accessible in the work area.[2][7]

Environment: The handling area must be free of ignition sources such as heat, sparks, and

open flames.[3][6] Use only explosion-proof electrical and ventilating equipment.[2][3][5]

Required Personal Protective Equipment (PPE)
A multi-layered PPE approach is essential to prevent contact and inhalation.

Body Part Required PPE Specifications

Respiratory
Full-face, air-purifying

respirator

NIOSH-approved with a

combination organic vapor-

amine gas (brown cartridge)

respirator.[2] An air-supplied

respirator is required if

exposure may exceed TLV.[7]

Eye/Face
Chemical safety goggles and a

face shield

Contact lenses should not be

worn when handling this

chemical.[2][7]

Hands Double-gloving

Inner and outer chemical-

resistant gloves (Neoprene or

nitrile rubber).[2][7][8]

Body Chemical-resistant suit

A hooded, two-piece chemical

splash suit or disposable

chemical-resistant coveralls.[2]

[8]

Feet
Steel-toed, chemical-resistant

boots

Outer, disposable boots may

also be necessary.[8][9]
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of Trisilylamine from

preparation to cleanup.

Preparation and Pre-Handling Checklist
Ensure all engineering controls are operational (fume hood, grounding, etc.).

Verify the immediate availability and functionality of the emergency shower and eyewash

station.[2]

Assemble all necessary equipment (non-sparking tools, inert gas supply, transfer lines, and

grounded receiving vessel).[2][3][5]

Don the complete, required PPE ensemble as detailed in the table above.

Ensure the work area is clear of incompatible materials, including water, acids, alcohols,

oxidizing agents, and metal salts.[2][3][7]

Handling and Transfer Procedure
All operations must be conducted under an inert gas atmosphere (e.g., nitrogen or argon) to

protect from moisture and air.[2][3][6]

Securely ground and bond the source container and the receiving equipment before initiating

any transfer.[2][3] This is critical due to the high risk of static discharge.[5]

Use only non-sparking tools for all manipulations, including opening containers.[2][3][5]

Slowly and carefully transfer the liquid to the reaction vessel or receiving container. Avoid

splashing.

Once the transfer is complete, ensure the source container is tightly sealed under an inert

atmosphere.[2][3]

Post-Handling and Cleanup
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Thoroughly decontaminate any equipment that came into contact with Trisilylamine,

following established lab procedures for reactive chemicals.

Wash contaminated clothing before reuse.[2][3]

Wash hands and any exposed skin areas with mild soap and water after removing PPE and

before leaving the work area.[2][3]

Emergency, Storage, and Disposal Plans
Emergency Procedures

Spill Response:

Evacuate all personnel from the affected area immediately.[3][6]

Eliminate all ignition sources.[3][5][6]

Wearing full PPE, contain the spill using dikes or absorbent materials like dry sand, clay,

or vermiculite.[6][7] Do NOT use water.[3][6]

Use non-sparking tools to collect the absorbed material into a suitable, sealable container

for hazardous waste disposal.[5][6]

Notify environmental health and safety personnel.

First Aid:

Inhalation: Move the victim to fresh air immediately and keep them at rest. Seek

immediate medical attention as inhalation is fatal.[2][5]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

water/shower.[5] Seek immediate medical attention for severe burns.[2][6]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, removing contact

lenses if possible. Get immediate medical attention.[2][5]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Get immediate medical attention.[2][5]
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Storage Plan
Store Trisilylamine in a tightly closed, sealed container in a cool, dry, locked, and well-

ventilated area.[2][3][5][6]

The storage area must be away from heat, ignition sources, and incompatible materials.[2][3]

[6]

Protect from moisture.[2][3] Store under an inert gas.[3]

Use explosion-proof electrical equipment in the storage area.[2][3][6]

Disposal Plan
Waste: Trisilylamine waste is considered hazardous. It may be incinerated at a licensed

waste disposal facility.[2][3][5][7]

Containers: Handle empty containers with extreme care as they may contain flammable

residual vapors.[2][3][5]

Regulations: All disposal must be conducted in strict accordance with local, state, and

national environmental regulations.[2][3][5] Do not dispose of waste into the sewer system.

[2][3][5]

Handling and Disposal Workflow
The following diagram illustrates the logical workflow for safely managing Trisilylamine.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Waste & Disposal

EMERGENCY EVENT

Don Full PPE

Verify Engineering Controls
(Hood, Grounding)

Secure Work Area
(No Incompatibles/Ignition Sources)

Establish Inert Atmosphere

Ground & Bond Containers

Execute Transfer
(Non-Sparking Tools)

Seal Containers Spill or Exposure

Decontaminate Equipment

Remove PPE & Wash Collect Waste in
Sealed Container

Label as Hazardous Waste

Transfer to Licensed
Disposal Facility

Execute Spill Response Protocol

Spill

Administer First Aid
& Seek Medical Help

Exposure

Click to download full resolution via product page

Caption: Logical workflow for handling and disposal of Trisilylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1208238#personal-protective-equipment-for-
handling-trisilylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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